molecular formula C9H7IN2O2 B8554782 6-Iodo-1-methylquinazoline-2,4(1H,3H)-dione

6-Iodo-1-methylquinazoline-2,4(1H,3H)-dione

Cat. No.: B8554782
M. Wt: 302.07 g/mol
InChI Key: WIMPDQBMZZUWMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Iodo-1-methylquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H7IN2O2 and its molecular weight is 302.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7IN2O2

Molecular Weight

302.07 g/mol

IUPAC Name

6-iodo-1-methylquinazoline-2,4-dione

InChI

InChI=1S/C9H7IN2O2/c1-12-7-3-2-5(10)4-6(7)8(13)11-9(12)14/h2-4H,1H3,(H,11,13,14)

InChI Key

WIMPDQBMZZUWMU-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)I)C(=O)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 0.45 g (1.1 mmol) 3-(3,4-Difluoro-benzyl)-6-iodo-1-methyl-1H-quinazoline-2,4-dione and 0.56 g (4.4 mmol) di-isopropyl ethylamine in 15 ml DMF is added bis-triphenylphosphine palladium di-chloride (catalytic) followed by CuI (catalytic). 0.18 g (1.3 mmol) 3-phenyl-propyne is added and the mixture is heated to 70° C. for 6 hours. The mixture is allowed to cool to room temperature and stirred overnight. Water is added and the mixture stirred 30 minutes. Filtered and triturated solid in hot EtOAc and filtered. Purified by flash chromatography (EtOAc/hexane eluent).
Name
3-(3,4-Difluoro-benzyl)-6-iodo-1-methyl-1H-quinazoline-2,4-dione
Quantity
0.45 g
Type
reactant
Reaction Step One
Quantity
0.56 g
Type
reactant
Reaction Step One
[Compound]
Name
bis-triphenylphosphine palladium di-chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.18 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
CuI
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

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